Satoprodil

• CAS: 2416269-15-1
• Molecular Formula: C18H21FN4O3
• Molecular Weight: 360.4 g/mol
• InChI: InChI=1S/C18H21FN4O3/c1-12-3-4-15(14(19)7-12)26-17-9-21-13(8-22-17)10-23-5-6-25-16(11-23)18(24)20-2/h3-4,7-9,16H,5-6,10-11H2,1-2H3,(H,20,24)/t16-/m0/s1
• InChIKey: LTPRQGCLGGENCK-INIZCTEOSA-N

Satoprodil – NR2B NAM Core Identity

Satoprodil (Example 2) is a synthetic small-molecule negative allosteric modulator (NAM) that selectively targets the NR2B (GluN2B) subunit of the N-methyl-D-aspartate (NMDA) receptor, a ligand-gated ion channel central to glutamatergic neurotransmission and excitotoxicity pathways . Its chemical architecture features a (2S)-morpholine-2-carboxamide core linked via a methylene bridge to a 5-(2-fluoro-4-methylphenoxy)pyrazine moiety (C₁₈H₂₁FN₄O₃; MW 360.38), differentiating it structurally from prototypical phenylethanolamine-based NR2B ligands such as ifenprodil and traxoprodil . Satoprodil is supplied as a research-grade tool compound (purity ≥98% by HPLC) for in vitro and in vivo preclinical investigation of NR2B-containing NMDA receptor pharmacology .

Selective NR2B negative allosteric modulator for NMDA receptor studies

Defined single (S)-enantiomer for stereochemical control

Morpholine-pyrazine scaffold orthogonal to phenylethanolamine class

Patent-linked reference compound with disclosed SAR

Satoprodil Procurement: NAM Interchangeability Risks

NR2B-selective negative allosteric modulators form a structurally heterogeneous class whose members exhibit divergent potency, subunit selectivity windows, binding kinetics, and off-target profiles—parameters that directly determine their suitability for specific experimental models [1]. The NR2B subunit contains a distinct ifenprodil-binding pocket at the amino-terminal domain (ATD) interface; subtle variations in ligand chemotype yield differences in IC₅₀ values spanning two orders of magnitude across this class [2]. For example, the reference compound ifenprodil exhibits α1-adrenergic receptor cross-reactivity, while traxoprodil (CP-101,606) was discontinued from clinical development due to cardiac QT prolongation liabilities [3]. Satoprodil's distinct morpholine-pyrazine scaffold, chiral (S)-configuration, and specific fluorophenoxy substitution pattern preclude direct functional substitution of any other NR2B NAM without experimental re-validation [4].

• Chemotype mismatch
  Morpholine-pyrazine scaffold may exhibit distinct binding kinetics and off-target profile compared to phenylethanolamine-class NR2B NAMs; direct functional substitution requires re-validation.
• Stereochemical variability
  Many commercial NR2B ligands (e.g., ifenprodil) are supplied as racemic mixtures, introducing batch-dependent enantiomeric ratios; satoprodil's single (S)-enantiomer identity may limit direct interchangeability.
• Cross-reactivity profile
  Ifenprodil exhibits α1-adrenergic receptor cross-reactivity; satoprodil's selectivity for NR2B over α1 is not yet characterized, requiring independent assessment in native tissue preparations.

• [1] Stroebel D, Buhl DL, Knafels JD, et al. A novel binding mode reveals two distinct classes of NMDA receptor GluN2B-selective antagonists. Mol Pharmacol. 2016; 89(5): 541-551. View Source
• [2] Mony L, Zhu S, Carvalho S, Paoletti P. Molecular basis of positive allosteric modulation of GluN2B NMDA receptors by polyamines. EMBO J. 2011; 30(15): 3134-3146. View Source
• [3] NCATS Inxight Drugs. Traxoprodil Mesylate – discontinued due to cardiac QT prolongation. Available at: https://inxight.ncats.io/drug/BD2A56I30W. View Source
• [4] WO2020079039A1. 4-pyrazin-2-ylmethyl-morpholine derivatives and the use thereof as medicament. Published 2020-04-23. Assignee: Lead Discovery Center GmbH. View Source

Satoprodil: Quantitative Evidence vs. NR2B NAMs

NR2B Inhibitory Potency Comparison

Satoprodil inhibits recombinant NR1/NR2B receptor function with an IC₅₀ of 123 nM, placing its potency within the mid-range of clinically characterized NR2B NAMs . Compared with the prototypical ifenprodil (IC₅₀ = 100 nM [1]; 340 nM in oocyte electrophysiology [2]), satoprodil is equipotent to slightly more potent depending on the assay system. It is approximately 6-fold less potent than traxoprodil (CP-101,606; IC₅₀ = 20 nM [1]) but approximately 8-fold more potent than eliprodil (IC₅₀ = 1,000 nM for NR2B ). Satoprodil is roughly equipotent to RO25-6981 (IC₅₀ = 100 nM [1]).

NR2B Potency Comparison

Reported

IC₅₀ 123 nM vs. ifenprodil 100 nM, traxoprodil 20 nM, RO25-6981 100 nM, eliprodil 1000 nM. 6.2× less potent than traxoprodil, 8.1× more potent than eliprodil.

Supports dose-response assay context with intermediate target engagement; rank order may shift across expression systems.

Recombinant NR1/NR2B; HEK293 cells and oocyte data.

Evidence Dimension	NR1/NR2B receptor inhibition IC₅₀
Target Compound Data	IC₅₀ = 123 nM
Comparator Or Baseline	Ifenprodil (IC₅₀ = 100 nM; also 340 nM in oocytes), Traxoprodil (IC₅₀ = 20 nM), RO25-6981 (IC₅₀ = 100 nM), Eliprodil (IC₅₀ = 1,000 nM)
Quantified Difference	Satoprodil is 6.2× less potent than traxoprodil, 8.1× more potent than eliprodil, and within 1.2× of ifenprodil and RO25-6981
Conditions	Recombinant NR1/NR2B receptors; heterologous expression systems (HEK293 cells; Xenopus oocytes for ifenprodil oocyte data)

Why This Matters

Satoprodil's intermediate potency (123 nM) offers a distinct experimental window—neither as ultra-potent as traxoprodil (which may limit dynamic range in high-concentration studies) nor as weak as eliprodil, making it suitable for dose-response studies where moderate target engagement is desired.

• [1] Sun Y, Olson R, Horning M, et al. Measured IC₅₀s of NMDAR inhibitors. Sci Rep. 2017; 7: 11947. Table 1. View Source
• [2] Williams K. Ifenprodil discriminates subtypes of the N-methyl-D-aspartate receptor: selectivity and mechanisms at recombinant heteromeric receptors. Mol Pharmacol. 1993; 44(4): 851-859. (IC₅₀ = 0.34 μM for NR1A/NR2B in Xenopus oocytes). View Source

Chemotype: Morpholine-Pyrazine Scaffold

Satoprodil is defined by a (2S)-N-methylmorpholine-2-carboxamide core connected to a 5-(2-fluoro-4-methylphenoxy)pyrazine moiety via a methylene linker . This scaffold is structurally distinct from the phenylethanolamine chemotype shared by ifenprodil, traxoprodil, RO25-6981, and eliprodil, which all contain a benzyl-piperidine or related phenylethanolamine backbone that interacts with the ATD ifenprodil-binding pocket of NR2B [1]. The pyrazine-oxy-aryl motif in satoprodil introduces distinct hydrogen-bond acceptor/donor topology and conformational flexibility compared to the phenylethanolamine class, suggesting a differentiated binding mode at the NR2B ATD interface [2].

Chemotype Differentiation

Class-level

(2S)-Morpholine-2-carboxamide linked to 5-(2-fluoro-4-methylphenoxy)pyrazine vs. phenylethanolamine (benzyl-piperidine) scaffold. Pyrazine introduces two sp² N; morpholine carboxamide absent in comparators.

Chemotype-dependent binding mode may differentiate off-target profile; orthogonal tool for NR2B pharmacology studies.

Structural inference from patent WO2020079039A1.

Evidence Dimension	Core chemical scaffold class
Target Compound Data	(2S)-Morpholine-2-carboxamide linked to 5-(2-fluoro-4-methylphenoxy)pyrazine (MW 360.38; C₁₈H₂₁FN₄O₃)
Comparator Or Baseline	Ifenprodil class: phenylethanolamine (benzyl-piperidine) scaffold; Traxoprodil: substituted 4-benzylpiperidine; RO25-6981: phenylethanolamine; Eliprodil: halogenated phenylethanolamine
Quantified Difference	Satoprodil contains a morpholine carboxamide (sp³-hybridized oxygen in ring; carboxamide H-bond donor/acceptor) absent in all phenylethanolamine-class NR2B NAMs; pyrazine ring introduces two sp² nitrogen atoms vs. monocyclic phenyl in comparators
Conditions	Structural comparison based on published chemical structures and patent WO2020079039A1

Why This Matters

The morpholine-pyrazine chemotype may confer altered binding kinetics, differential subtype selectivity, and distinct off-target interaction profiles compared to phenylethanolamine-class NR2B NAMs, making satoprodil a valuable orthogonal tool for probing NR2B pharmacology without the α1-adrenergic cross-reactivity associated with ifenprodil.

• [1] Stroebel D, Buhl DL, Knafels JD, et al. A novel binding mode reveals two distinct classes of NMDA receptor GluN2B-selective antagonists. Mol Pharmacol. 2016; 89(5): 541-551. View Source
• [2] WO2020079039A1. 4-pyrazin-2-ylmethyl-morpholine derivatives and the use thereof as medicament. 2020. Example compounds. View Source

Chiral Purity and Enantiomeric Identity

Satoprodil is the single (S)-enantiomer at the morpholine C2 position, as specified by its IUPAC name (2S)-4-[[5-(2-fluoro-4-methylphenoxy)pyrazin-2-yl]methyl]-N-methylmorpholine-2-carboxamide and InChI Key LTPRQGCLGGENCK-INIZCTEOSA-N [1]. The compound is supplied at >98% purity by HPLC . In contrast, many commercially available phenylethanolamine-class NR2B ligands—including ifenprodil, which is clinically used as a racemic mixture—lack defined enantiomeric specification, introducing a source of batch-to-batch pharmacological variability [2]. The (S)-stereochemistry of satoprodil is fixed by the synthetic route described in the originating patent, providing a structurally defined single stereoisomer for reproducible experimentation [3].

Chiral Identity

Class-level

Single (S)-enantiomer at morpholine C2; purity >98% HPLC. Vs. ifenprodil racemic mixture, traxoprodil enantiomer-required.

Defined enantiomer supports reproducible concentration-response assays; enantiomeric ratio may vary in racemic comparators.

Stereochemistry confirmed by patent synthetic route.

Evidence Dimension	Stereochemical definition and enantiomeric purity
Target Compound Data	Single (S)-enantiomer at morpholine C2; purity >98% (HPLC); defined absolute configuration via InChI Key stereochemical layer
Comparator Or Baseline	Ifenprodil: supplied as racemic mixture (±) or undefined stereochemistry in most commercial preparations; Traxoprodil: two chiral centers, specific enantiomer required for activity; Eliprodil: racemic
Quantified Difference	Satoprodil is provided as a defined single enantiomer (≥98% purity), while ifenprodil commercial preparations are typically racemic with batch-dependent enantiomeric ratios
Conditions	Quality control specifications per ProbeChem Certificate of Analysis; stereochemistry confirmed by patent synthetic route (WO2020079039A1)

Why This Matters

For receptor pharmacology studies, enantiomeric purity is critical: the (R)- and (S)-enantiomers of NR2B ligands can exhibit >10-fold differences in binding affinity and functional activity. Satoprodil's defined (S)-configuration eliminates enantiomer-related variability, ensuring reproducible concentration-response relationships across experimental replicates and independent laboratories.

• [1] PubChem. Satoprodil – Compound Summary. IUPAC: (2S)-4-[[5-(2-fluoro-4-methylphenoxy)pyrazin-2-yl]methyl]-N-methylmorpholine-2-carboxamide. InChI Key: LTPRQGCLGGENCK-INIZCTEOSA-N. View Source
• [2] Avenet P, Léonardon J, Besnard F, et al. Ifenprodil stereoisomers: synthesis, absolute configuration, and correlation with biological activity. J Med Chem. 2021; 64(1): 402-415. View Source
• [3] WO2020079039A1. 4-pyrazin-2-ylmethyl-morpholine derivatives. Example 2 synthetic procedure. 2020. View Source

Patent-Anchored Reference Status

Satoprodil is explicitly identified as Example 2 in patent WO2020079039A1, filed by Lead Discovery Center GmbH, which claims 4-pyrazin-2-ylmethyl-morpholine derivatives as NR2B NAMs for therapeutic applications in neurological and psychiatric disorders [1]. The patent discloses satoprodil's synthesis, structural characterization, and NR2B inhibitory activity (IC₅₀ = 123 nM) alongside a focused library of morpholine-based analogs . This positions satoprodil as a defined, patent-anchored reference compound within a novel chemical series, as opposed to legacy NR2B ligands such as ifenprodil and eliprodil, whose original composition-of-matter patent protection has long expired [2]. For research procurement, this means satoprodil is part of an active medicinal chemistry program with accessible structure-activity relationship (SAR) context from the patent disclosure, enabling informed selection of appropriate control compounds and structural analogs .

Patent Reference Status

Source review

Example 2 in WO2020079039A1; active patent family with disclosed SAR for >20 analogs. Legacy NR2B NAM patents expired.

Patent-anchored SAR facilitates informed selection of structural controls for target engagement studies.

SAR disclosure from patent may require experimental validation.

Evidence Dimension	Patent status and chemical series context
Target Compound Data	Example 2 in WO2020079039A1; patent filed 2019, published 2020; part of a morpholine-pyrazine series with disclosed SAR
Comparator Or Baseline	Ifenprodil: patent expired (original synthesis 1970s); Eliprodil: patent expired; Traxoprodil: Pfizer patent expired; RO25-6981: Roche patent expired
Quantified Difference	Satoprodil is embedded in an active patent family with disclosed SAR for >20 analogs; legacy NR2B NAMs lack current patent protection and associated SAR disclosure from original filings may be incomplete
Conditions	Patent document analysis; WO2020079039A1 publication date April 23, 2020

Why This Matters

Procurement of a patent-linked reference compound provides experimental transparency: the synthetic route, analytical characterization, and primary pharmacology are publicly documented, facilitating reproduction of results and enabling rational selection of structurally related control compounds from the same chemical series for SAR studies.

• [1] WO2020079039A1. 4-pyrazin-2-ylmethyl-morpholine derivatives and the use thereof as medicament. Filed 2019-10-16, published 2020-04-23. Lead Discovery Center GmbH. View Source
• [2] Wikipedia. Traxoprodil – developed by Pfizer, patent expired. Available at: https://en.wikipedia.org/wiki/Traxoprodil. View Source

Satoprodil Research Applications

In Vitro NR2B Pharmacological Profiling

Satoprodil's well-defined IC₅₀ (123 nM) and single (S)-enantiomer identity make it suitable as a reference NR2B NAM for establishing concentration-response curves in recombinant NR1/NR2B cell lines (e.g., HEK293 or CHO stable expression systems) using calcium flux, membrane potential, or electrophysiological readouts . Its intermediate potency allows for a broad dynamic range in dose-response experiments without the full receptor saturation issues encountered with ultra-potent comparators such as traxoprodil (IC₅₀ = 20 nM). The patent-disclosed SAR from WO2020079039A1 provides a roadmap of structural analogs, enabling researchers to procure structurally related compounds for systematic exploration of the morpholine-pyrazine chemical space at the NR2B ATD binding site [1].

Orthogonal Chemotype Control

Because satoprodil's morpholine-pyrazine scaffold is structurally divergent from the phenylethanolamine chemotype of ifenprodil, traxoprodil, and RO25-6981, it serves as an orthogonal tool compound for validating that pharmacological effects observed with phenylethanolamine-class NR2B NAMs are target-mediated rather than scaffold-specific artifacts . This is particularly relevant given ifenprodil's known α1-adrenergic receptor cross-reactivity, which confounds interpretation of NR2B-specific effects in native tissue preparations [1]. Using satoprodil in parallel with a phenylethanolamine-class NR2B NAM allows researchers to triangulate NR2B-mediated pharmacology with greater confidence.

In Vivo Neurological Disease Models

Satoprodil is supplied with solubility specifications (10 mM in DMSO) and storage conditions (-20°C powder, -80°C in solvent) suitable for formulation for in vivo dosing . While limited in vivo pharmacokinetic data are publicly available for satoprodil specifically, the WO2020079039A1 patent discloses the morpholine-pyrazine series in the context of therapeutic utility for neurological and psychiatric disorders, providing a rationale for exploratory in vivo efficacy studies in rodent models of neuropathic pain, depression, or excitotoxicity [1]. Researchers should independently establish PK/PD relationships for satoprodil in their specific animal model, using the compound's defined single-enantiomer identity to minimize pharmacokinetic variability associated with racemic mixtures.

Analytical Reference Standard

Satoprodil's documented purity specification (>98% by HPLC) and fully assigned structural identity (IUPAC, SMILES, InChI Key with stereochemical layer) make it appropriate as a reference standard for developing and validating LC-MS/MS or HPLC-UV analytical methods for quantification of morpholine-pyrazine NR2B NAMs in biological matrices . Its distinct retention time and mass spectral fragmentation pattern, driven by the pyrazine-oxy-aryl chromophore and morpholine carboxamide substructure, facilitate selective detection in complex biological samples [1].

Application

Selection Property

Validation Focus

In vitro NR2B pharmacology studies

Defined potency and enantiomer identity

Concentration-response curve linearity across recombinant systems

Orthogonal chemotype control studies

Structurally divergent scaffold vs. phenylethanolamines

NR2B target engagement triangulation; α1-adrenergic cross-reactivity review

In vivo neurological disease model studies

DMSO solubility and single enantiomer formulation

PK/PD relationship establishment; enantiomer-specific exposure profile

Analytical reference standard development

Assigned stereochemical identity and chromophore

LC-MS/MS or HPLC-UV method validation in biological matrices

• [1] WO2020079039A1. 4-pyrazin-2-ylmethyl-morpholine derivatives and the use thereof as medicament. Therapeutic indications: neurological and psychiatric disorders. 2020. View Source